Cas no 1234575-68-8 (8-(1S,2S,6R,8S)-6,9,9-Trimethyl-3,5-dioxa-4-boratricyclo6.1.1.02,6decan-4-ylquinoline)

• Product Name: 8-(1S,2S,6R,8S)-6,9,9-Trimethyl-3,5-dioxa-4-boratricyclo6.1.1.02,6decan-4-ylquinoline
• CAS No: 1234575-68-8
• MF: C₁₉H₂₂BNO₂
• MW: 307.194485187531
• MDL: MFCD30717695
• CID: 4579488
• Update Time: 2025-07-08

8-(1S,2S,6R,8S)-6,9,9-Trimethyl-3,5-dioxa-4-boratricyclo6.1.1.02,6decan-4-ylquinoline Chemical and Physical Properties

Names and Identifiers

• 8-[(1S,2S,6R,8S)-6,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0^{2,6}]decan-4-yl]quinoline
• 8-((3aR,4R,6R,7aS)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)quinoline
• Quinoline, 8-[(3aR,4R,6R,7aS)-hexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborol-2-yl]-
• 8-(1S,2S,6R,8S)-6,9,9-Trimethyl-3,5-dioxa-4-boratricyclo6.1.1.02,6decan-4-ylquinoline

• MDL： MFCD30717695
• Inchi： 1S/C19H22BNO2/c1-18(2)13-10-15(18)19(3)16(11-13)22-20(23-19)14-8-4-6-12-7-5-9-21-17(12)14/h4-9,13,15-16H,10-11H2,1-3H3/t13-,15-,16+,19-/m1/s1
• InChI Key： UZIGHNLWDHIPOR-JNNRSPCRSA-N
• SMILES： N1C2C(=CC=CC=2B2O[C@]3(C)[C@]4([H])C[C@]([H])(C[C@]3([H])O2)C4(C)C)C=CC=1

Additional information on 8-(1S,2S,6R,8S)-6,9,9-Trimethyl-3,5-dioxa-4-boratricyclo6.1.1.02,6decan-4-ylquinoline

8-(1S,2S,6R,8S)-6,9,9-Trimethyl-3,5-dioxa-4-boratricyclo6.1.1.02,6decan-4-ylquinoline: A Comprehensive Overview

The compound with CAS No. 1234575-68-8, known as 8-(1S,2S,6R,8S)-6,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decan-4-ylquinoline, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure and unique properties, which make it a promising candidate for various applications in drug discovery and advanced materials.

The quinoline core of this molecule serves as a versatile scaffold for various functional groups. Quinolines are well-known for their aromatic stability and ability to participate in diverse chemical reactions. In this compound, the quinoline moiety is substituted with a tricyclic boron-containing group, which introduces additional complexity and functionality. The tricyclic system includes a trimethyl group and a dioxa structure, which contribute to the molecule's stability and reactivity.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, researchers have explored its ability to inhibit certain kinases involved in cancer progression. The stereochemistry of the molecule—specifically the (1S,2S,6R,8S) configuration—plays a critical role in determining its bioactivity and selectivity.

The synthesis of 8-(1S,2S,6R,8S)-6,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decan-4-ylquinoline involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of boron into the tricyclic system is particularly challenging and requires precise control over reaction conditions to achieve the desired stereochemistry.

One of the most exciting developments in this area is the use of this compound as a building block for constructing advanced materials with tailored properties. Its rigid structure and functional groups make it suitable for applications in nanotechnology and optoelectronics. For example, researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs), where its electronic properties could enhance device performance.

In addition to its chemical significance, this compound has also been studied for its environmental impact and biodegradability. Understanding its behavior in natural systems is crucial for assessing its safety and sustainability as a commercial product.

Looking ahead, the continued exploration of 8-(1S,2S,6R,S)-trimethyl-dioxa-boratricyclo-decan-ylquinoline will undoubtedly yield new insights into its potential applications and mechanisms of action. As research progresses